
Solubility Profile of Atrazine-3-
mercaptopropanoic Acid: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Atrazine-3-mercaptopropanoic

acid

Cat. No.: B12371089 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide addresses the solubility of Atrazine-3-mercaptopropanoic acid (CAS

Number: 125454-31-1), a hapten and a metabolite of the herbicide atrazine.[1][2][3][4] A

comprehensive review of available scientific literature and safety data reveals a notable

absence of quantitative solubility data for this specific compound in various solvents. A safety

data sheet for Atrazine-3-mercaptopropanoic acid explicitly states "no data available" for

solubility.[5]

Due to the lack of direct data, this guide provides solubility information for the parent

compound, atrazine, to offer a comparative reference for researchers. Additionally, a

generalized experimental protocol for determining the solubility of organic compounds is

detailed, providing a methodological framework for laboratories to ascertain the solubility of

Atrazine-3-mercaptopropanoic acid.

Atrazine-3-mercaptopropanoic Acid: Compound
Identity

Chemical Name: Atrazine-3-mercaptopropanoic acid

CAS Number: 125454-31-1[1][2][3][4]
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Molecular Formula: C₁₁H₁₉N₅O₂S[1]

Molecular Weight: 285.37 g/mol [3][4]

Solubility Data for Atrazine (Parent Compound)
While specific quantitative solubility data for Atrazine-3-mercaptopropanoic acid is not

available, the solubility of its parent compound, atrazine, has been documented in various

solvents. This information can serve as a preliminary reference for solvent selection in

experimental studies.

Solvent Solubility (g/L) Temperature (°C)

Water 0.0347 26

Dimethyl sulfoxide (DMSO) 183 27

Chloroform 52 27

Ethyl acetate 28 27

Acetone 31 25

Dichloromethane 28 25

Methanol 18 27

Ethanol 15 25

Diethyl ether 12 27

Toluene 4 25

n-Octanol 8.7 25

n-Hexane 0.11 25

n-Pentane 0.36 27

Note: This data pertains to atrazine, not Atrazine-3-mercaptopropanoic acid, and is intended

for reference only.[2]
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Experimental Protocol for Solubility Determination
(General)
For researchers seeking to determine the solubility of Atrazine-3-mercaptopropanoic acid,

the following generalized protocol based on the shake-flask method is recommended.

Objective: To determine the equilibrium solubility of a compound in a specific solvent at a

controlled temperature.

Materials:

Atrazine-3-mercaptopropanoic acid (solid)

Selected solvents (e.g., water, DMSO, ethanol, methanol, acetonitrile)

Analytical balance

Scintillation vials or other suitable sealed containers

Orbital shaker or rotator with temperature control

Centrifuge

Syringe filters (chemically inert, e.g., PTFE)

High-Performance Liquid Chromatography (HPLC) system or other suitable analytical

instrument

Volumetric flasks and pipettes

Methodology:

Preparation of Supersaturated Solution:

Add an excess amount of Atrazine-3-mercaptopropanoic acid to a known volume of the

selected solvent in a sealed vial. The excess solid should be clearly visible.

Seal the vials to prevent solvent evaporation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b12371089?utm_src=pdf-body
https://www.benchchem.com/product/b12371089?utm_src=pdf-body
https://www.benchchem.com/product/b12371089?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equilibration:

Place the vials in a temperature-controlled orbital shaker.

Agitate the samples at a constant temperature for a sufficient period (typically 24-72

hours) to ensure equilibrium is reached.

Phase Separation:

After the equilibration period, allow the vials to stand undisturbed at the set temperature to

allow the excess solid to settle.

Centrifuge the vials to further separate the undissolved solid from the supernatant.

Sample Collection and Dilution:

Carefully withdraw an aliquot of the clear supernatant using a syringe.

Immediately filter the aliquot through a chemically inert syringe filter into a clean vial to

remove any remaining solid particles.

Accurately dilute the filtered saturated solution with a suitable solvent to a concentration

within the calibration range of the analytical method.

Quantification:

Analyze the diluted sample using a validated analytical method, such as HPLC, to

determine the concentration of Atrazine-3-mercaptopropanoic acid.

A calibration curve prepared with standards of known concentrations should be used for

accurate quantification.

Calculation:

Calculate the solubility of Atrazine-3-mercaptopropanoic acid in the solvent, taking into

account the dilution factor. Report the solubility in units such as mg/mL or mol/L at the

specified temperature.
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Visualizing the Experimental Workflow
The following diagram illustrates the generalized workflow for determining the solubility of a

chemical compound.

Preparation Equilibration Phase Separation Analysis Result

Add excess solute
to solvent Seal container Agitate at constant

temperature (24-72h)
Settle undissolved

solid Centrifuge Filter supernatant Dilute sample Quantify using
HPLC Calculate Solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12371089?utm_src=pdf-body-img
https://www.benchchem.com/product/b12371089?utm_src=pdf-custom-synthesis
https://immunomart.com/product/atrazine-3-mercaptopropanoic-acid/
https://www.medchemexpress.com/atrazine-3-mercaptopropanoic-acid.html
https://www.biocat.com/products/atrazine-3-mercaptopropanoic-acid-t85742-50mg-tm
https://file.medchemexpress.com/batch_PDF/HY-163024/Atrazine-3-mercaptopropanoic-acid-DataSheet-MedChemExpress.pdf
https://www.targetmol.com/attachment/sds/212215416716525589/T85742
https://www.benchchem.com/product/b12371089#solubility-of-atrazine-3-mercaptopropanoic-acid-in-different-solvents
https://www.benchchem.com/product/b12371089#solubility-of-atrazine-3-mercaptopropanoic-acid-in-different-solvents
https://www.benchchem.com/product/b12371089#solubility-of-atrazine-3-mercaptopropanoic-acid-in-different-solvents
https://www.benchchem.com/product/b12371089#solubility-of-atrazine-3-mercaptopropanoic-acid-in-different-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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